Cas no 2408958-48-3 (6-(Dimethylamino)pyridazine-3-carboxylic acid;dihydrochloride)

• Product Name: 6-(Dimethylamino)pyridazine-3-carboxylic acid;dihydrochloride
• CAS No: 2408958-48-3
• MF: C₇H₁₁Cl₂N₃O₂
• MW: 240.087139368057
• CID: 5968796
• PubChem ID: 146082134
• Update Time: 2025-06-08

6-(Dimethylamino)pyridazine-3-carboxylic acid;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(Dimethylamino)pyridazine-3-carboxylic acid;dihydrochloride
• 2408958-48-3
• 6-(dimethylamino)pyridazine-3-carboxylic acid dihydrochloride
• EN300-7535922

• Inchi： 1S/C7H9N3O2.2ClH/c1-10(2)6-4-3-5(7(11)12)8-9-6;;/h3-4H,1-2H3,(H,11,12);2*1H
• InChI Key： IALWGMYNHZSHHU-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(C1=CC=C(N=N1)N(C)C)=O

Computed Properties

• Exact Mass: 239.0228320g/mol
• Monoisotopic Mass: 239.0228320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.3Ų

Additional information on 6-(Dimethylamino)pyridazine-3-carboxylic acid;dihydrochloride

Introduction to 6-(Dimethylamino)pyridazine-3-carboxylic acid; dihydrochloride (CAS No. 2408958-48-3)

6-(Dimethylamino)pyridazine-3-carboxylic acid; dihydrochloride, identified by the CAS number 2408958-48-3, is a significant compound in the realm of pharmaceutical and biochemical research. This compound belongs to the pyridazine class, characterized by a six-membered heterocyclic ring containing two nitrogen atoms. The presence of a dimethylamino group at the 6-position and a carboxylic acid moiety at the 3-position imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and molecular studies.

The dihydrochloride salt form of this compound enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and pharmaceutical formulations. The structural features of 6-(Dimethylamino)pyridazine-3-carboxylic acid; dihydrochloride make it an attractive candidate for further derivatization and exploration in medicinal chemistry. Researchers have been particularly interested in its potential as a precursor for the development of novel therapeutic agents targeting various biological pathways.

In recent years, the field of heterocyclic chemistry has seen remarkable advancements, with pyridazine derivatives gaining prominence due to their diverse biological activities. Studies have demonstrated that pyridazine-based compounds exhibit inhibitory effects on several enzymes and receptors, making them promising candidates for treating conditions such as inflammation, cancer, and neurological disorders. The specific arrangement of functional groups in 6-(Dimethylamino)pyridazine-3-carboxylic acid; dihydrochloride contributes to its unique pharmacokinetic profile, which is critical for optimizing drug efficacy and minimizing side effects.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry applications. Researchers have leveraged its structural framework to design molecules with enhanced binding affinity and selectivity towards target proteins. For instance, modifications at the 6-position dimethylamino group have been shown to modulate the compound's interaction with enzymes such as kinases and phosphodiesterases. These findings highlight the importance of 6-(Dimethylamino)pyridazine-3-carboxylic acid; dihydrochloride as a building block for developing next-generation therapeutics.

The dihydrochloride salt form of this compound also offers practical advantages in synthetic chemistry. Its improved solubility allows for easier handling and formulation, which is essential for both preclinical studies and industrial-scale production. Additionally, the stability of the dihydrochloride salt under various storage conditions makes it a reliable choice for long-term research applications. These attributes underscore the compound's significance in both academic and industrial settings.

Recent advancements in computational chemistry have further accelerated the exploration of 6-(Dimethylamino)pyridazine-3-carboxylic acid; dihydrochloride's potential. Molecular modeling studies have revealed insights into its binding interactions with biological targets, providing a foundation for rational drug design. These simulations have helped researchers predict optimal modifications to enhance potency and selectivity, thereby expediting the development of novel drug candidates.

The compound's role in addressing unmet medical needs has also garnered attention from the pharmaceutical industry. Its structural motifs are reminiscent of established drugs that have demonstrated clinical success, suggesting that derivatives of 6-(Dimethylamino)pyridazine-3-carboxylic acid; dihydrochloride could fill critical gaps in therapeutic landscapes. Ongoing clinical trials and preclinical studies are exploring its potential applications in treating diseases characterized by aberrant enzymatic activity or receptor signaling.

Another exciting aspect of this compound is its potential in combination therapies. By pairing it with other bioactive molecules, researchers aim to achieve synergistic effects that could improve treatment outcomes. The ability to fine-tune its chemical properties allows for the creation of hybrid compounds with tailored pharmacological profiles. This flexibility makes 6-(Dimethylamino)pyridazine-3-carboxylic acid; dihydrochloride a cornerstone in innovative drug discovery strategies.

The environmental impact of using this compound has also been considered in recent research. Efforts have been made to develop sustainable synthetic routes that minimize waste and reduce energy consumption. Such green chemistry approaches align with global initiatives to promote environmentally responsible practices in pharmaceutical manufacturing. These innovations not only enhance efficiency but also contribute to cost reduction, making drug development more accessible.

Future directions in studying 6-(Dimethylamino)pyridazine-3-carboxylic acid; dihydrochloride include exploring its role in emerging therapeutic areas such as precision medicine and immunotherapy. Its unique structural features may enable it to interact with novel targets or modulate immune responses effectively. By integrating cutting-edge technologies like CRISPR gene editing and artificial intelligence-driven drug design, researchers aim to unlock new possibilities for treating complex diseases.

In conclusion, 6-(Dimethylamino)pyridazine-3-carboxylic acid; dihydrochloride (CAS No. 2408958-48-3) represents a promising compound with far-reaching implications in pharmaceutical research. Its structural versatility, combined with its practical advantages as a dihydrochloride salt, positions it as a key player in developing innovative therapies. As scientific understanding evolves, this compound will continue to inspire breakthroughs that address some of humanity's most pressing health challenges.